Cas no 1814-88-6 (Propane,1,1,1,2,2-pentafluoro-)

• Product Name: Propane,1,1,1,2,2-pentafluoro-
• CAS No: 1814-88-6
• MF: C₃H₃F₅
• MW: 134.047938585281
• MDL: MFCD00069108
• CID: 211737
• PubChem ID: 15747
• Update Time: 2025-06-07

Propane,1,1,1,2,2-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,1,2,2-pentafluoro-
• 1,1,1,2,2-Pentafluoropropane
• 1H,1H,1H-Perfluoropropane
• E245
• FC-245cb
• hfc245cb
• Propane,1,1,1,2,2-pentafluoro
• R245
• FT-0605901
• HFC-245cb
• Propane, 1,1,1,2,2-pentafluoro-
• A812619
• 1814-88-6
• MFCD00069108
• CHEMBL444176
• AKOS006228016
• NS00121266
• DTXSID90171137
• Propane, pentafluoro-
• SCHEMBL25700

• MDL： MFCD00069108
• Inchi： 1S/C3H3F5/c1-2(4,5)3(6,7)8/h1H3
• InChI Key： FDOPVENYMZRARC-UHFFFAOYSA-N
• SMILES： FC(C)(C(F)(F)F)F

Computed Properties

• Exact Mass: 134.01500
• Monoisotopic Mass: 134.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colourless
• Density: 1.176
• Melting Point: -81°C
• Boiling Point: -18,3°C
• Flash Point: °C
• Refractive Index: 1.2744 (estimate)
• PSA: 0.00000
• LogP: 2.20390

Propane,1,1,1,2,2-pentafluoro- Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN1956
• Safety Instruction： S3/7
• Hazardous Material Identification：
• HazardClass：GAS

Additional information on Propane,1,1,1,2,2-pentafluoro-

1,1,1,2,2-Pentafluoropropane (CAS No. 1814-88-6): An Overview of Its Properties, Applications, and Recent Research

1,1,1,2,2-Pentafluoropropane, also known as HFC-245fa, is a fluorinated hydrocarbon with the chemical formula C₃H₃F₅. This compound has gained significant attention in recent years due to its unique properties and wide range of applications in various industries. In this comprehensive overview, we will delve into the chemical structure, physical properties, environmental impact, and recent research advancements of 1,1,1,2,2-pentafluoropropane.

Chemical Structure and Physical Properties

The molecular structure of 1,1,1,2,2-pentafluoropropane consists of a propane backbone with five fluorine atoms attached to the carbon atoms. This high degree of fluorination imparts several distinctive properties to the compound. HFC-245fa is a colorless gas at room temperature and has a boiling point of approximately -7.8°C (18°F). It is non-flammable and has a low toxicity profile, making it suitable for various industrial applications.

In terms of physical properties, HFC-245fa has a low global warming potential (GWP) compared to other refrigerants such as R-22. Its GWP is around 970 over a 100-year time horizon, which is significantly lower than that of R-22 (GWP = 1810). Additionally, HFC-245fa has zero ozone depletion potential (ODP), making it an environmentally friendly alternative to traditional refrigerants.

Applications in Industry

1,1,1,2,2-Pentafluoropropane finds extensive use in the refrigeration and air conditioning industry due to its favorable thermodynamic properties. It is commonly used as a refrigerant in residential and commercial air conditioning systems. The low GWP and zero ODP make it an ideal choice for applications where environmental impact is a concern.

Beyond refrigeration, HFC-245fa is also utilized in foam blowing agents for polyurethane foams. Its low boiling point and non-flammability make it suitable for producing rigid foams with excellent thermal insulation properties. These foams are widely used in building insulation and packaging materials.

In the pharmaceutical industry, 1,1,1,2,2-pentafluoropropane serves as a propellant in metered-dose inhalers (MDIs). Its non-reactive nature ensures the stability of the drug formulation and provides consistent dosing for patients with respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).

Recent Research Developments

The ongoing research on HFC-245fa focuses on optimizing its use in various applications while minimizing environmental impact. Recent studies have explored the potential of HFC-245fa as a working fluid in organic Rankine cycle (ORC) systems for waste heat recovery. ORC systems convert low-grade heat into electricity efficiently, making them valuable in industrial processes where waste heat is abundant.

A study published in the journal *Energy* investigated the thermodynamic performance of ORC systems using HFC-245fa as the working fluid. The results showed that HFC-245fa exhibited excellent thermodynamic efficiency and thermal stability under various operating conditions. This research highlights the potential of HFC-245fa in enhancing energy efficiency and reducing carbon emissions in industrial settings.

In another study published in *Journal of Fluorine Chemistry*, researchers explored the use of HFC-245fa as a solvent for chemical reactions. The high solubility and non-reactive nature of HFC-245fa make it an attractive solvent for reactions involving sensitive or reactive compounds. The study demonstrated that HFC-245fa could be used effectively in reactions such as fluorination and hydrogenation without compromising product yield or purity.

Environmental Impact and Regulatory Considerations

While HFC-245fa has several advantages over traditional refrigerants and solvents, its environmental impact remains a topic of ongoing research and regulatory scrutiny. The low GWP and zero ODP make it an environmentally friendly alternative to many other compounds; however, concerns about its atmospheric lifetime and indirect effects on climate change persist.

The Kigali Amendment to the Montreal Protocol aims to phase down the production and consumption of hydrofluorocarbons (HFCs), including HFC-245fa, to mitigate their contribution to global warming. Many countries have adopted regulations to reduce HFC emissions gradually over the next few decades. These regulations encourage the development and adoption of alternative compounds with even lower environmental impacts.

Conclusion

1,1,1,2,2-Pentafluoropropane (CAS No. 1814-88-6), or HFC-245fa, is a versatile fluorinated hydrocarbon with unique properties that make it valuable in various industrial applications. Its low GWP and zero ODP position it as an environmentally friendly alternative to traditional refrigerants and solvents. Ongoing research continues to explore new uses for HFC-245fa while addressing environmental concerns through regulatory measures and the development of more sustainable alternatives.